1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine

• IUPAC Name: 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine
• InChI: InChI=1S/C13H14ClNS/c1-10-7-12(14)5-4-11(10)8-15-9-13-3-2-6-16-13/h2-7,15H,8-9H2,1H3
• InChI Key: BYPJALCSSWMDBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)CNCC2=CC=CS2
• Molecular Formula: C13H14ClNS
• Molecular Weight: 251.78 g/mol

Description

1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine, also known as 4C-TFM, is a synthetic compound that belongs to the class of phenethylamines. It is a designer drug that has been used in scientific research to investigate its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine is not fully understood. However, it is believed to act as a partial agonist at the serotonin 5-HT2A receptor and a partial agonist or antagonist at the dopamine D2 receptor. This may explain its potential therapeutic applications in the treatment of mood disorders and addiction.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine are not well documented. However, it has been shown to produce hallucinogenic effects in animal studies. It has also been shown to increase locomotor activity and induce stereotypy in rats.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine in lab experiments include its relatively simple synthesis method and its potential therapeutic applications. However, its limited availability and lack of comprehensive studies on its biochemical and physiological effects are significant limitations.

Future Directions

There are several future directions for research on 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine. One potential direction is to investigate its potential therapeutic applications in the treatment of mood disorders and addiction. Another direction is to investigate its mechanism of action and its biochemical and physiological effects in more detail. Additionally, further studies on the toxicity and safety of 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine are needed to assess its potential as a therapeutic agent.
Conclusion
In conclusion, 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine, or 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine, is a synthetic compound that has been used in scientific research to investigate its potential therapeutic applications. Its synthesis method is relatively simple, and it has been shown to exhibit an affinity for the serotonin 5-HT2A receptor and the dopamine D2 receptor. However, its limited availability and lack of comprehensive studies on its biochemical and physiological effects are significant limitations. Future research directions include investigating its potential therapeutic applications, mechanism of action, and toxicity and safety.

Synthesis Methods

The synthesis of 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine involves the reaction of 2-thiophenemethanamine with 4-chloro-2-methylbenzaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting product is purified by column chromatography to obtain the final compound. The synthesis of 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine has been used in scientific research to investigate its potential therapeutic applications. It has been shown to exhibit an affinity for the serotonin 5-HT2A receptor, which is involved in the regulation of mood, cognition, and perception. 1-(4-chloro-2-methylphenyl)-N-(thiophen-2-ylmethyl)methanamine has also been shown to have an affinity for the dopamine D2 receptor, which is involved in the regulation of reward and motivation.